Cas no 1019530-88-1 ((1-methoxypropan-2-yl)[1-(pyridin-3-yl)ethyl]amine)

• Product Name: (1-methoxypropan-2-yl)[1-(pyridin-3-yl)ethyl]amine
• CAS No: 1019530-88-1
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5156302
• PubChem ID: 43191833
• Update Time: 2025-05-22

(1-methoxypropan-2-yl)[1-(pyridin-3-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-(2-methoxy-1-methylethyl)-α-methyl-
• 1-Methoxy-N-(1-(pyridin-3-yl)ethyl)propan-2-amine
• (1-methoxypropan-2-yl)[1-(pyridin-3-yl)ethyl]amine

• Inchi： 1S/C11H18N2O/c1-9(8-14-3)13-10(2)11-5-4-6-12-7-11/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： NLXQAKJJIHIHAV-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(C)NC(C)COC

Additional information on (1-methoxypropan-2-yl)[1-(pyridin-3-yl)ethyl]amine

The Compound (1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine: A Comprehensive Overview

(1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine, identified by the CAS number 1019530-88-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in diverse chemical reactions.

The molecular structure of (1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine consists of a pyridine ring attached to an ethyl group, which is further connected to a methoxy-substituted propane moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the role of this compound in the development of novel bioactive molecules. For instance, researchers have explored its potential as a building block in the synthesis of kinase inhibitors, which are crucial in anticancer drug development. The pyridine ring, known for its aromatic stability and ability to participate in hydrogen bonding, plays a pivotal role in these applications.

In the agrochemical sector, (1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine has been investigated for its pesticidal properties. Its ability to interact with specific receptors in pest organisms makes it a promising candidate for the development of eco-friendly pesticides. Furthermore, its methoxy group contributes to improved solubility and bioavailability, enhancing its effectiveness in agricultural applications.

From a materials science perspective, this compound has been utilized as a precursor in the synthesis of advanced polymers and coatings. Its amine functionality enables it to participate in condensation reactions, leading to the formation of high-performance materials with tailored properties such as enhanced durability and thermal stability.

Recent advancements in green chemistry have also brought attention to the sustainable synthesis of (1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine. Researchers have developed catalytic methods that reduce waste generation and improve reaction efficiency, aligning with global efforts toward environmentally friendly chemical processes.

In conclusion, (1-Methoxypropan-2-Yl)[1-(Pyridin-3-Yl)Ethyl]Amine (CAS No. 1019530-88-1) stands as a multifaceted compound with wide-ranging applications across various industries. Its structural versatility and functional group diversity continue to drive innovative research, positioning it as a key player in modern chemical science.